{1-[(5-Methylisoxazol-3-yl)carbonyl]piperidin-4-yl}acetic Acid

• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 2-[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H16N2O4/c1-8-6-10(13-18-8)12(17)14-4-2-9(3-5-14)7-11(15)16/h6,9H,2-5,7H2,1H3,(H,15,16)
• InChI Key: PNYHCIMYKDDSLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)CC(=O)O

Description

{1-[(5-Methylisoxazol-3-yl)carbonyl]piperidin-4-yl}acetic Acid is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into the reaction flask was added methyl {1-[(5-methylisoxazol-3-yl)carbonyl]piperidin-4-yl}acetate (2.8 g, 10.0 mmol) and methanol (10 mL) and 3 M of sodium hydroxide in water (10 mL). The mixture was stirred at rt for 2 h. After concentration, the residue was neutralized to pH=7. The mixture was extracted with EtOAc twice. The combined organic layers were dried and concentrated to give the desired product (0.30 g, 11%). LCMS for C12H17N2O4 (M+H)+: m/z=253.1